ethyl 3-carbamoyl-2-(4-(N,N-dimethylsulfamoyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-carbamoyl-2-[[4-(dimethylsulfamoyl)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C20H24N4O6S2/c1-4-30-20(27)24-10-9-14-15(11-24)31-19(16(14)17(21)25)22-18(26)12-5-7-13(8-6-12)32(28,29)23(2)3/h5-8H,4,9-11H2,1-3H3,(H2,21,25)(H,22,26)
• InChI Key: HJUIHWHIEATASE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C20H24N4O6S2
• Molecular Weight: 480.6 g/mol
• CAS No.: 449781-89-9

Description

Ethyl 3-carbamoyl-2-(4-(N,N-dimethylsulfamoyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C20H24N4O6S2 and its molecular weight is 480.55. The purity is usually 95%.
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Scientific Research Applications

Carboxylate-assisted Metal-organic Frameworks

Carboxylate-assisted ethylamide metal–organic frameworks demonstrate significant interest due to their unique synthesis, structure, thermostability, and luminescence properties. These frameworks exhibit unprecedented topology prototypes and solvent-accessible voids occupied by solvent molecules, showing potential applications in gas storage, separation technologies, and as luminescent materials (Sun et al., 2012).

Synthetic Routes for Functionalized Pyridines

The synthesis of highly functionalized tetrahydropyridines through [4 + 2] annulation processes, employing organic phosphine catalysts, indicates a method for creating complex molecules with potential applications in drug design and material science. Such synthetic routes highlight the versatility of carboxylate compounds in organic synthesis and their role in constructing pharmacologically relevant structures (Zhu et al., 2003).

Novel Pyrido and Thieno Pyrimidine Derivatives

The synthesis of novel pyrido and thieno pyrimidine derivatives from ethyl carboxylate precursors is pivotal for pharmaceutical research. These compounds serve as synthons for further derivatization into compounds with potential therapeutic applications. The versatility in their reactions provides a foundation for the development of new drugs and bioactive molecules (Bakhite et al., 2005).

Antioxidant Activity of Selenolo Pyridine Derivatives

Research into selenolo[2,3-b]pyridine derivatives, synthesized from ethyl carboxylate precursors, indicates significant antioxidant activity. These findings suggest potential applications in developing antioxidant agents, which are crucial for preventing oxidative stress-related diseases (Zaki et al., 2017).

Implications for Pharmaceutical Chemistry

The synthesis of ethyl-2-amino-1-benzamido-4-oxo-5-(2-oxo-2-arylethylidene)pyrrolidine-3-carboxylates highlights the role of carboxylate derivatives in generating bioactive molecules. Such compounds have shown promising antiradical and anti-inflammatory activities, indicating their potential in therapeutic applications (Zykova et al., 2016).